Cas no 498541-50-7 (Benzoyl chloride, 2,3-difluoro-5-nitro-)

Benzoyl chloride, 2,3-difluoro-5-nitro- structure
498541-50-7 structure
Product Name:Benzoyl chloride, 2,3-difluoro-5-nitro-
CAS No:498541-50-7
MF:C7H2ClF2NO3
MW:221.545487880707
CID:1537100
PubChem ID:88146429
Update Time:2025-04-21

Benzoyl chloride, 2,3-difluoro-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzoyl chloride, 2,3-difluoro-5-nitro-
    • 2,3-Difluoro-5-nitrobenzoylchloride
    • SCHEMBL7458202
    • 498541-50-7
    • Inchi: 1S/C7H2ClF2NO3/c8-7(12)4-1-3(11(13)14)2-5(9)6(4)10/h1-2H
    • InChI Key: ZIQIGFJIESNBNM-UHFFFAOYSA-N
    • SMILES: ClC(C1C(=C(C=C(C=1)[N+](=O)[O-])F)F)=O

Computed Properties

  • Exact Mass: 220.96916
  • Monoisotopic Mass: 220.9691269g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 62.9Ų

Experimental Properties

  • PSA: 60.21
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